3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-3-[(4-propoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-2-12-27-19-10-8-16(9-11-19)22(26)24-18-6-3-5-17(14-18)21(25)23-15-20-7-4-13-28-20/h3,5-6,8-11,14,20H,2,4,7,12-13,15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: VARGUTNXIJGVSC-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC3CCCO3

Description

3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as PFB-TFM-Bz-Amide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide is not fully understood. However, it has been proposed that it may exert its anti-inflammatory and anti-cancer activities by inhibiting the expression of certain genes involved in these processes. It may also inhibit the activity of certain enzymes, as mentioned earlier. Further studies are needed to elucidate the precise mechanism of action of 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide.
Biochemical and Physiological Effects
3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the activity of certain enzymes. In addition, it has been shown to have a low toxicity profile, making it a potentially safe therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide is its relatively simple synthesis method, which allows for large-scale production. In addition, its low toxicity profile makes it suitable for in vitro and in vivo experiments. However, one limitation is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide. One potential area of research is the development of novel therapeutics based on its anti-inflammatory, anti-cancer, and anti-viral properties. Another area of research is the elucidation of its precise mechanism of action. In addition, further studies are needed to investigate its potential use in combination with other drugs or therapies. Finally, the development of more efficient synthesis methods and analogs of 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide may lead to the discovery of even more potent therapeutic agents.
Conclusion
In conclusion, 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its anti-inflammatory, anti-cancer, and anti-viral activities, as well as its low toxicity profile, make it a promising candidate for the development of novel therapeutics. Further studies are needed to elucidate its precise mechanism of action and to investigate its potential use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide involves a series of chemical reactions. The starting material, 4-propoxybenzoic acid, is first converted to its acid chloride derivative using thionyl chloride. The resulting acid chloride is then reacted with N-(tetrahydro-2-furanylmethyl)aniline in the presence of triethylamine to form the amide intermediate. Finally, the amide intermediate is treated with benzoyl chloride to yield 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. In addition, it has been shown to inhibit the activity of certain enzymes, such as histone deacetylases and proteases, which are involved in various cellular processes. These properties make 3-[(4-propoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamidemide a promising candidate for the development of novel therapeutics.